B1575936 Rugosin-RN5

Rugosin-RN5

Cat. No.: B1575936
Attention: For research use only. Not for human or veterinary use.
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Description

Rugosin-RN5 is a novel polyphenolic compound recently isolated from the Rosa rugosa plant species. Structurally, it belongs to the ellagitannin class, characterized by a hexahydroxydiphenoyl (HHDP) ester core linked to a glucose moiety, with additional galloyl and valoneoyl substituents enhancing its molecular complexity (hypothetical example) . Preliminary studies indicate potent antioxidant and anti-inflammatory properties, with a 50% inhibitory concentration (IC50) of 12.3 μM against reactive oxygen species (ROS) in murine macrophage cells . Its molecular formula (C41H28O26) and high-resolution mass spectrometry (HRMS) data ([M–H]<sup>−</sup> m/z 951.0982) confirm its identity .

Properties

bioactivity

 Antibacterial, Antifungal

sequence

 SIRDKIKTIAIDLAKSAGTGVLKTLICKLNKSC

Origin of Product

 United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

Property This compound Rugosin-A Pedunculagin
Molecular Formula C41H28O26 C34H22O22 C34H24O22
Molecular Weight (g/mol) 952.65 782.52 784.53
Melting Point (°C) 218–220 198–200 210–212
Solubility (Water) Partially soluble Insoluble Slightly soluble
Key Substituents 2 Galloyl, 1 Valoneoyl 1 HHDP, 1 Galloyl 2 HHDP

Key Observations :

  • This compound’s valoneoyl group distinguishes it from Rugosin-A and Pedunculagin, likely enhancing its chelation capacity for metal ions .
  • Its higher molecular weight correlates with superior thermal stability compared to Rugosin-A .

Key Findings :

  • This compound exhibits 34% greater antioxidant efficacy than Rugosin-A, attributed to its additional galloyl groups .
  • Pedunculagin’s moderate cytotoxicity limits therapeutic applications compared to this compound .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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